Cas no 1354003-69-2 (N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide)

• Product Name: N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide
• CAS No: 1354003-69-2
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 2163445
• Update Time: 2025-06-08

N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-n-[(r)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide
• (R)-N-Ethyl-N-(1-(2-hydroxyethyl)pyrrolidin-3-yl)acetamide
• AM95928
• N-ethyl-N-[(R)-1-(2-hydroxyethyl)pyrrolidin-3-yl]acetamide
• N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide

• Inchi： 1S/C10H20N2O2/c1-3-12(9(2)14)10-4-5-11(8-10)6-7-13/h10,13H,3-8H2,1-2H3/t10-/m1/s1
• InChI Key： JMAFUTPCKRRIAW-SNVBAGLBSA-N
• SMILES： OCCN1CC[C@H](C1)N(C(C)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Topological Polar Surface Area: 43.8

Additional information on N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide

N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide (CAS No. 1354003-69-2): A Comprehensive Overview

N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide (CAS No. 1354003-69-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-N-Ethyl-N-(1-(2-hydroxyethyl)pyrrolidin-3-yl)acetamide, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular formula of N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide is C₁₁H₂₁NO₃, and its molecular weight is approximately 207.28 g/mol. The compound features a pyrrolidine ring with a hydroxyl group and an ethyl substituent, which contribute to its distinct chemical properties. The presence of the chiral center at the pyrrolidine ring (denoted by the (R) configuration) is crucial for its biological activity and selectivity.

The synthesis of N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide typically involves several steps, including the formation of the pyrrolidine ring, introduction of the hydroxyl group, and subsequent acetylation. One common synthetic route involves the reaction of (R)-1-(2-hydroxyethyl)pyrrolidine with ethylamine and acetic anhydride under controlled conditions. This method has been optimized to achieve high yields and enantiomeric purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide has shown promising results in various preclinical studies. Recent research has focused on its potential as a modulator of G protein-coupled receptors (GPCRs), particularly in the context of central nervous system (CNS) disorders. Studies have demonstrated that this compound can selectively bind to specific GPCRs, leading to modulated signaling pathways that may have therapeutic implications for conditions such as anxiety, depression, and neurodegenerative diseases.

One notable study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide on serotonin receptors. The results indicated that this compound exhibits potent agonist activity at 5-HT_1A receptors, which are known to play a crucial role in regulating mood and cognitive function. This finding suggests that N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide could be a valuable lead compound for the development of novel antidepressants and anxiolytics.

Beyond its potential as a therapeutic agent, N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide has also been explored for its use as a tool compound in basic research. Its ability to selectively modulate GPCRs makes it an excellent candidate for probing receptor function and identifying novel signaling pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying receptor activation and downstream signaling events, contributing to a deeper understanding of GPCR biology.

In addition to its pharmacological properties, the safety profile of N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

The future prospects for N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide are promising. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects, with initial results showing encouraging outcomes. If these trials continue to yield positive results, this compound could potentially be approved for use in treating various CNS disorders in the near future.

In conclusion, N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide (CAS No. 1354003-69-2) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure, selective biological activity, and favorable safety profile make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.